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In the field of energetic materials, the velocity at which a detonation wave propagates through

an explosive is a critical performance parameter. This guide provides a comparative analysis of

the detonation velocities of three powerful high explosives: Hexanitrobenzene (HNB),

Cyclotrimethylenetrinitramine (RDX), and Cyclotetramethylene-tetranitramine (HMX). This

document is intended for researchers, scientists, and professionals in drug development who

require a concise and data-driven comparison of these materials.

Detonation Velocity: A Head-to-Head Comparison
Hexanitrobenzene generally exhibits a higher detonation velocity than both RDX and HMX

under optimal conditions. The performance of these explosives is intrinsically linked to their

density, with higher densities typically resulting in higher detonation velocities. The

experimental data underscores the superior performance of HNB in this regard.

Explosive
Compound

Chemical Formula
Crystal Density
(g/cm³)

Detonation Velocity
(m/s)

Hexanitrobenzene

(HNB)
C₆N₆O₁₂ 2.01[1][2]

9,340 (at 1.965 g/cm³)

[2]

HMX C₄H₈N₈O₈ 1.91
9,100 (at 1.89 g/cm³)

[3]

RDX C₃H₆N₆O₆ 1.82
8,750 (at 1.80 g/cm³)

[4]
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Note: Detonation velocities can vary based on factors such as crystal density, particle size, and

confinement.[5][6] For instance, the detonation velocity of HMX has been observed to range

from 7,800 to 8,700 m/s depending on the particle size distribution of the material.[7]

Experimental Protocols for Measuring Detonation
Velocity
The determination of detonation velocity is achieved through a variety of established

experimental techniques. These methods are designed to accurately measure the propagation

speed of the detonation front through the explosive material.

Common Methodologies:
Dautriche Method: This classic technique relies on the time difference between the initiation

of two ends of a detonating cord with a known detonation velocity. The cord is inserted into

the explosive charge at two distinct points, and the point where the two detonation fronts

from the cord collide allows for the calculation of the explosive's detonation velocity.[5]

Electrical Methods: These techniques utilize probes that generate an electrical signal upon

the arrival of the detonation wave.

Pressure Pins/Gauges: These are placed at known distances along a cylinder filled with

the explosive. As the detonation front passes each pin, a pressure change is recorded,

and the time difference between activations allows for velocity calculation.[8]

Ionization Pins: Similar to pressure pins, these probes detect the arrival of the detonation

wave and are used to measure the time it takes for the wave to travel between two points.

Optical Methods: High-speed imaging techniques are employed to visualize the detonation

process.

Streak Cameras: These cameras record the light emitted from the detonation process,

producing a distance-time graph from which the velocity can be determined.[9]

Schlieren and Shadowgraph Techniques: These methods visualize the shock wave

created by the explosion in the surrounding medium (e.g., air). By analyzing the images,

the shock wave velocity, and in turn, the detonation velocity can be calculated.[8]
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Fiber-Optic Methods: These modern techniques offer high precision and spatial resolution.

Fiber-Optic Detonation Velocity (FODV): Optical fibers are placed at known distances

along the explosive charge. The light generated by the detonation is transmitted through

the fibers to a recording instrument. The time difference between the signals from

consecutive fibers is used to calculate the detonation velocity.[10]

Photo-Doppler Velocimetry (PDV): This laser interferometer system measures the velocity

of a surface driven by the detonation, which can then be used to determine the detonation

pressure and velocity.[10]

Logical Relationship of Explosive Performance
The performance of these energetic materials is fundamentally linked to their molecular

structure and chemical composition. The diagram below illustrates the relationship between the

molecular structures of HNB, RDX, and HMX and their corresponding detonation velocities.

High Explosives Detonation Velocity (m/s)

Hexanitrobenzene (HNB) C₆N₆O₁₂ 9,340leads to

RDX C₃H₆N₆O₆ 8,750leads to

HMX C₄H₈N₈O₈ 9,100leads to
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Caption: Relationship between explosive compounds and their detonation velocities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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